1H-pyrazolo[4,3-b]pyridin-7-ol

• IUPAC Name: 1,4-dihydropyrazolo[4,3-b]pyridin-7-one
• InChI: InChI=1S/C6H5N3O/c10-5-1-2-7-4-3-8-9-6(4)5/h1-3H,(H,7,10)(H,8,9)
• InChI Key: ACDUJQGKAQGANY-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=C(C1=O)NN=C2
• Molecular Formula: C6H5N3O
• DSSTOX Substance ID: DTXSID90548300
• Molecular Weight: 135.12 g/mol
• CAS RN: 94220-42-5

Description

1H-pyrazolo[4,3-b]pyridin-7-ol is a compound that belongs to the family of pyrazolopyridines. It is a common fragment used in the synthesis of kinase inhibitors.

Synthesis Analysis

The synthesis of 1H-pyrazolo[4,3-b]pyridine derivatives has been extensively studied. The methods for synthesis are systematized according to the method to assemble the pyrazolopyridine system. A total of 38 pyrazolo[3,4-b]pyridine derivatives were synthesized based on scaffold hopping and computer-aided drug design.

Molecular Structure Analysis

The molecular structure of 1H-pyrazolo[4,3-b]pyridin-7-ol is available as a 2D Mol file. The pyrazolo portion is suitable as a hydrogen bond center, and the pyridine is thought to have a π–π stacking interaction.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1H-pyrazolo[4,3-b]pyridine derivatives are complex and varied. The methods for synthesis are systematized according to the method to assemble the pyrazolopyridine system.

Scientific Research Applications

Biomedical Applications

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Affinity to Enzymes or Receptors

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Cytotoxic Potential

. This suggests that 1H-pyrazolo[4,3-b]pyridin-7-ol could also have potential cytotoxic properties.

Drug Development

. This suggests that 1H-pyrazolo[4,3-b]pyridin-7-ol could be used in the development of new drugs.

Substitution Patterns

. This information could be useful in the design and synthesis of new compounds based on 1H-pyrazolo[4,3-b]pyridin-7-ol.

Mechanism of Action

Target of Action

The primary target of 1H-pyrazolo[4,3-b]pyridin-7-ol is the soluble guanylyl cyclase (sGC), a heme-dependent enzyme . This enzyme plays a crucial role in the regulation of intracellular levels of cyclic guanosine monophosphate (cGMP), which is a key secondary messenger involved in various physiological processes.

Mode of Action

1H-pyrazolo[4,3-b]pyridin-7-ol acts as an agonist of sGC . It binds to the enzyme in a manner that requires the presence of a reduced heme moiety associated with sGC . This binding stimulates the enzyme, leading to an increase in the production of cGMP .

Biochemical Pathways

The activation of sGC and the subsequent increase in cGMP levels affect various biochemical pathways. One of the key pathways influenced is the cGMP-dependent protein kinase pathway. The elevated cGMP levels lead to the activation of this kinase, which in turn phosphorylates various proteins, leading to their activation or deactivation . For instance, the compound elevates the cGMP-responsive phosphorylation of the protein VASP at Ser 239 .

Result of Action

The result of the action of 1H-pyrazolo[4,3-b]pyridin-7-ol is the modulation of cellular processes regulated by cGMP. By increasing the levels of cGMP, the compound can influence various physiological processes, including vasodilation, inhibition of platelet aggregation, and modulation of inflammation .

Safety and Hazards

Safety data sheets recommend avoiding contact with skin and eyes, avoiding the formation of dust and aerosols, and obtaining special instructions before use. Appropriate exhaust ventilation should be provided at places where dust is formed.

Synthesis routes and methods

Procedure details

4,7-Dihydro-7-oxo-1H-pyrazolo[4,3-b]pyridine-6-carboxylic acid (7.0 g, 39 mmol) was suspended in Dowtherm A (250 ml) and the mixture was heated under reflux under nitrogen for 2.5 h. After cooling, the mixture was diluted with 60°-80° petrol and filtered. The precipitate was washed well with petrol and dried to give the crude product as an off-white solid (3.9 g, 74%). Recrystallisation from aqueous ethanol/ether gave the title compound as very fine needles, m.p. >320° C.